Cas no 85378-36-5 (N-(3-Fluorobenzylidene)-2-naphthalenamine)

• Product Name: N-(3-Fluorobenzylidene)-2-naphthalenamine
• CAS No: 85378-36-5
• MF: C₁₇H₁₂FN
• MW: 249.282287597656
• CID: 2858676
• PubChem ID: 720892
• Update Time: 2025-10-18

N-(3-Fluorobenzylidene)-2-naphthalenamine Chemical and Physical Properties

Names and Identifiers

• 85378-36-5
• N-(3-Fluorobenzylidene)naphthalen-2-amine
• 1-(3-fluorophenyl)-N-naphthalen-2-ylmethanimine
• N-(3-FLUOROBENZYLIDENE)-2-NAPHTHALENAMINE
• AKOS024275499
• 657-238-9
• (E)-1-(3-fluorophenyl)-N-(naphthalen-2-yl)methanimine
• N-(3-Fluorobenzylidene)-2-naphthalenamine

• Inchi： 1S/C17H12FN/c18-16-7-3-4-13(10-16)12-19-17-9-8-14-5-1-2-6-15(14)11-17/h1-12H/b19-12+
• InChI Key： IWVDSCZVCPBFPH-XDHOZWIPSA-N
• SMILES： FC1=CC=CC(=C1)/C=N/C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 249.095377549Da
• Monoisotopic Mass: 249.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.4Ų

Additional information on N-(3-Fluorobenzylidene)-2-naphthalenamine

Recent Advances in the Study of N-(3-Fluorobenzylidene)-2-naphthalenamine (CAS: 85378-36-5)

N-(3-Fluorobenzylidene)-2-naphthalenamine (CAS: 85378-36-5) is a Schiff base compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a scaffold for designing novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential therapeutic applications.

The synthesis of N-(3-Fluorobenzylidene)-2-naphthalenamine typically involves the condensation of 2-naphthylamine with 3-fluorobenzaldehyde under mild conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further studies. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has confirmed the planar geometry of the molecule, which is crucial for its interactions with biological targets. The presence of the fluorine atom and the naphthalene ring system contributes to its unique electronic and steric properties, enhancing its binding affinity to specific proteins or enzymes.

In terms of biological activity, N-(3-Fluorobenzylidene)-2-naphthalenamine has shown promising results in preliminary screenings for antimicrobial, anticancer, and anti-inflammatory properties. For instance, a recent study demonstrated its efficacy against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) comparable to standard antibiotics. Additionally, in vitro assays revealed its potential to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound could serve as a lead structure for the development of new antimicrobial and anticancer agents.

Further investigations into the mechanistic aspects of N-(3-Fluorobenzylidene)-2-naphthalenamine have uncovered its ability to interact with DNA and proteins, leading to the disruption of essential cellular processes. Molecular docking studies have identified potential binding sites within the active pockets of target enzymes, providing insights into its mode of action. Moreover, structure-activity relationship (SAR) studies have been conducted to optimize its biological activity by introducing various substituents on the naphthalene and benzylidene moieties. These modifications have yielded derivatives with enhanced potency and selectivity, paving the way for the development of more effective therapeutic agents.

Despite these promising results, challenges remain in the clinical translation of N-(3-Fluorobenzylidene)-2-naphthalenamine. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through further optimization and preclinical studies. Recent efforts have focused on formulating this compound into nanoparticle-based delivery systems to improve its bioavailability and reduce side effects. Additionally, in vivo studies are underway to evaluate its pharmacokinetics and pharmacodynamics in animal models, which will provide critical data for future clinical trials.

In conclusion, N-(3-Fluorobenzylidene)-2-naphthalenamine (CAS: 85378-36-5) represents a versatile and promising scaffold in medicinal chemistry, with demonstrated biological activities and potential therapeutic applications. Ongoing research aims to overcome existing limitations and unlock its full potential as a drug candidate. This brief underscores the importance of continued exploration of this compound and its derivatives, which could lead to breakthroughs in the treatment of various diseases.